![molecular formula C11H16ClN3OS B12953793 2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride](/img/structure/B12953793.png)
2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride
Overview
Description
- The compound’s systematic name is quite a mouthful, so let’s break it down. It consists of two main parts:
Core Structure: The core structure is an , which is a bicyclic heterocycle containing both an imidazole ring and a pyrazinone ring.
Substituent: The substituent attached to the imidazole ring is .
- The compound is often encountered as its hydrochloride salt.
- It exhibits interesting pharmacological properties, making it relevant for further exploration.
Preparation Methods
Synthetic Routes: One practical method involves a one-pot synthesis using 2-hydrazinopyridine and substituted aromatic aldehydes.
Reaction Conditions: The reaction proceeds under mild conditions, avoiding harsh reagents or extreme temperatures.
Industrial Production: While specific industrial production methods are not widely documented, laboratory-scale synthesis provides a starting point for further optimization.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products depend on the reaction conditions and substituents. For example, reduction may yield a corresponding amine.
Scientific Research Applications
Chemistry: The compound’s unique structure makes it valuable for designing novel heterocyclic compounds.
Biology: It could serve as a scaffold for drug discovery, targeting specific receptors or enzymes.
Medicine: Research may explore its potential as an anticancer agent or other therapeutic applications.
Industry: Its synthetic versatility could find applications in fine chemicals or materials.
Mechanism of Action
Targets: The compound likely interacts with cellular proteins, possibly kinases or receptors.
Pathways: Further studies are needed to elucidate the precise pathways affected by this compound.
Comparison with Similar Compounds
Uniqueness: Its combination of imidazole and pyrazinone rings sets it apart.
Similar Compounds: While I don’t have a specific list, related compounds include other imidazo[1,5-a]pyrazinones and heterocycles.
Properties
Molecular Formula |
C11H16ClN3OS |
|---|---|
Molecular Weight |
273.78 g/mol |
IUPAC Name |
2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride |
InChI |
InChI=1S/C11H15N3OS.ClH/c1-8-4-10(16-7-8)14-6-9-5-12-2-3-13(9)11(14)15;/h4,7,9,12H,2-3,5-6H2,1H3;1H |
InChI Key |
ORNKYOONFSAQSI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CSC(=C1)N2CC3CNCCN3C2=O.Cl |
Origin of Product |
United States |
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